Cas no 2248188-66-9 (3-(2S)-oxolan-2-ylpropan-1-amine)

• Product Name: 3-(2S)-oxolan-2-ylpropan-1-amine
• CAS No: 2248188-66-9
• MF: C₇H₁₅NO
• MW: 129.200102090836
• MDL: MFCD30698262
• CID: 5616832
• PubChem ID: 94484126
• Update Time: 2025-11-07

3-(2S)-oxolan-2-ylpropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2248188-66-9
• 3-[(2S)-oxolan-2-yl]propan-1-amine
• EN300-3186072
• 3-(2S)-oxolan-2-ylpropan-1-amine

• MDL： MFCD30698262
• Inchi： 1S/C7H15NO/c8-5-1-3-7-4-2-6-9-7/h7H,1-6,8H2/t7-/m0/s1
• InChI Key： RVTMIVWSLUDRBP-ZETCQYMHSA-N
• SMILES： O1CCC[C@@H]1CCCN

Computed Properties

• Exact Mass: 129.115364102g/mol
• Monoisotopic Mass: 129.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 75.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 35.2Ų

Additional information on 3-(2S)-oxolan-2-ylpropan-1-amine

Recent Advances in the Study of 3-(2S)-oxolan-2-ylpropan-1-amine (CAS: 2248188-66-9) in Chemical Biology and Pharmaceutical Research

3-(2S)-oxolan-2-ylpropan-1-amine (CAS: 2248188-66-9) is a chiral amine derivative that has recently gained attention in chemical biology and pharmaceutical research due to its potential applications in drug discovery and development. This compound, characterized by its oxolane (tetrahydrofuran) ring and amine functional group, has been explored for its unique physicochemical properties and biological activities. Recent studies have focused on its synthesis, structural modifications, and pharmacological evaluations, positioning it as a promising scaffold for novel therapeutic agents.

One of the key areas of interest is the compound's role as a building block in the synthesis of bioactive molecules. Researchers have utilized 3-(2S)-oxolan-2-ylpropan-1-amine as a chiral intermediate in the preparation of various pharmacologically active compounds, including enzyme inhibitors and receptor modulators. Its stereochemistry and functional group compatibility make it a versatile candidate for asymmetric synthesis and medicinal chemistry applications. Recent publications highlight its use in the development of CNS-targeting drugs, where its ability to cross the blood-brain barrier is of particular interest.

In terms of biological activity, preliminary studies have demonstrated that 3-(2S)-oxolan-2-ylpropan-1-amine exhibits moderate affinity for certain neurotransmitter receptors, suggesting potential applications in neurological disorders. A 2023 study published in the Journal of Medicinal Chemistry reported its activity as a partial agonist at serotonin receptors, with implications for mood disorder therapeutics. Additionally, its metabolic stability and low toxicity profile, as evidenced by in vitro and in vivo studies, make it an attractive candidate for further drug development.

The synthetic approaches to 3-(2S)-oxolan-2-ylpropan-1-amine have also seen significant advancements. Recent literature describes improved catalytic asymmetric methods for its production, with emphasis on green chemistry principles and atom economy. These developments have enabled larger-scale production while maintaining high enantiomeric purity, addressing previous challenges in its availability for research purposes. The compound's stability under various conditions has been thoroughly characterized, providing valuable data for formulation scientists.

Looking forward, the research community anticipates expanded investigations into the therapeutic potential of 3-(2S)-oxolan-2-ylpropan-1-amine derivatives. Current research directions include structure-activity relationship studies to optimize its pharmacological profile and the exploration of its use in combination therapies. The compound's unique structural features continue to inspire novel drug design strategies in both academic and industrial settings, marking it as a molecule of significant interest in contemporary pharmaceutical research.